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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

cat. No.: B047719

An In-Depth Technical Guide to 5-Bromo-2-nitropyridine (CAS: 39856-50-3)

Introduction

5-Bromo-2-nitropyridine, identified by CAS number 39856-50-3, is a halogenated nitro-
substituted pyridine derivative.[1] It serves as a versatile and crucial building block in organic
synthesis, with significant applications in the pharmaceutical and agrochemical industries.[2] Its
chemical structure, featuring both a bromine atom and a nitro group, allows for diverse
functionalization, making it an essential intermediate in the development of biologically active
molecules.[2] This technical guide provides a comprehensive overview of its properties,
synthesis, applications in drug development, and safety protocols, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

5-Bromo-2-nitropyridine is typically a light yellow to brown crystalline powder.[2][3] Its key
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 39856-50-3 [4][5]
Molecular Formula CsH3BrN20:2 [21[6]1[71[8]
Molecular Weight 202.99 g/mol [6][5]1[8]
Appearance Light yellow crystalline powder  [2][3]
Melting Point 143-152 °C [2][8]
Boiling Point 89 °C /24 mmHg [4]
Density 1.833 g/cm3 [4]
Insoluble in water; Slightly
Solubility soluble in Chloroform and [3114]
Methanol.
Log Kow 1.25 (estimated) [3]

Synthesis and Experimental Protocols

The primary route for synthesizing 5-Bromo-2-nitropyridine is through the oxidation of 2-
amino-5-bromopyridine.[9] This transformation is commonly achieved using an oxidizing agent
such as hydrogen peroxide or peroxyacetic acid.[10][9] A common large-scale production
method involves a two-step process: the regioselective bromination of 2-aminopyridine followed
by the oxidation of the resulting 5-bromo-2-aminopyridine.[10][11]
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Caption: General two-step synthesis workflow for 5-Bromo-2-nitropyridine.
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Experimental Protocol 1: Oxidation with Hydrogen
Peroxide in Acetone/Water

This protocol is adapted from a large-scale synthesis procedure.

Preparation: In a suitable reaction vessel, add 2-amino-5-bromopyridine (1.0 mol), a catalyst
(15.0 wt%), and a 1.5L mixture of acetone and water (7:1 volume ratio).

Stirring: Mechanically stir the mixture at 20-30°C until uniform.
Cooling: Cool the reaction system to a temperature of 10-15°C.

Oxidant Addition: Using a constant pressure dropping funnel, slowly add 30 wt% hydrogen
peroxide (H202, 3.5 mol).

Reaction: After the addition is complete, maintain the reaction at 10-15°C for 1-2 hours.

Heating: Gradually heat the mixture to 30°C at a rate of 2°C/min and hold for 2 hours.
Subsequently, heat to 40°C at a rate of 1°C/min.

Monitoring: Monitor the reaction progress by HPLC until the concentration of the starting
material is minimized (e.g., <0.2%).

Work-up: Cool the reaction to room temperature and filter to remove the catalyst. The
product, 5-Bromo-2-nitropyridine, can be isolated from the filtrate.

Experimental Protocol 2: Oxidation with Hydrogen
Peroxide in Sulfuric Acid

This protocol describes a lab-scale synthesis.[9]

Preparation: Prepare a 10% solution of hydrogen peroxide in concentrated sulfuric acid
(H2S04) and cool it to 0°C in an ice bath.

Addition of Amine: Slowly add 2-amino-5-bromopyridine (2.349) to the cold oxidant solution
while stirring.
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e Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature.

Continue stirring for 5 hours.
e |solation: Pour the reaction mixture onto ice.

« Filtration: Collect the resulting precipitate by vacuum filtration to yield 5-Bromo-2-
nitropyridine.

Key Applications in Drug Development

5-Bromo-2-nitropyridine is a key intermediate in the synthesis of various pharmaceutical
agents, including anti-cancer and anti-inflammatory drugs.[2]

Intermediate for Pazopanib Synthesis

The compound is used in the preparation of intermediates for Pazopanib, a potent anti-cancer
drug.[9] The synthesis involves the reaction of 5-Bromo-2-nitropyridine with N-Boc-
piperazine, followed by the reduction of the nitro group to an amine.[9]
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Step 1: Nucleophilic Aromatic Substitution
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Caption: Workflow for the synthesis of a key Pazopanib intermediate.
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Experimental Protocol: Synthesis of Pazopanib Intermediate[9]

Reaction Setup: To a reaction vessel, add 5-Bromo-2-nitropyridine, an organic solvent, N-
Boc-piperazine, and a suitable base.

Substitution Reaction: Heat and stir the mixture to facilitate the nucleophilic aromatic
substitution reaction.

Crystallization: Upon completion, add water to induce crystallization. Cool the mixture and
filter to collect the crystals.

Purification: Wash the filter cake with water. The collected solid, 1-tert-butoxycarbonyl-4-(6-
nitro-3-pyridinyl)piperazine, can be further purified by recrystallization from an organic
solvent.

Reduction: Add the purified intermediate to a high-pressure reactor with methanol and a
reducing agent system (e.g., hydrazine hydrate, ferric chloride hexahydrate, and activated
carbon).

Final Product: Heat and stir the reaction. After completion, the final product is isolated
through filtration, concentration, and crystallization to yield the Pazopanib intermediate.

Precursor for Kinase Inhibitors (VEGFR-2/TIE-2)

5-Bromo-2-nitropyridine is also employed as a reagent in the synthesis of novel
benzimidazoles.[10][12] These synthesized compounds have been identified as potent
inhibitors of TIE-2 and VEGFR-2 tyrosine kinase receptors, which are key regulators of
angiogenesis and are important targets in anti-cancer therapy.[10][12]
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Caption: Role of 5-Bromo-2-nitropyridine as a precursor for kinase inhibitors.

Safety and Handling

5-Bromo-2-nitropyridine is classified as an irritant. Proper handling and storage are crucial to

ensure safety in a laboratory or industrial setting.

Table: Hazard ldentification

Category Information Reference(s)

Skin Irritation (Category 2),
Serious Eye Irritation
o (Category 2A), Specific
GHS Classification . [31[6]1[8][13]
Target Organ Toxicity -
Single Exposure (Category

3, Respiratory system)

Signal Word Warning [6][8]

| Hazard Statements | H315: Causes skin irritation.H319: Causes serious eye irritation.H335:

May cause respiratory irritation. [[3][6][8] |

Table: Handling and Storage
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Category Recommendations Reference(s)

Use only outdoors or in a
well-ventilated area.

Engineering Controls Ensure eyewash stations [31[13]
and safety showers are
close to the workstation.

Safety goggles/faceshield,
chemical-resistant gloves,
impervious clothing, NIOSH- [31[6]1[8]1[13]

approved N95 dust mask or

Personal Protective Equipment
(PPE)

higher-level respirator.

Avoid contact with skin and
eyes. Avoid breathing dust.
] Wash hands thoroughly after
Handling ) ] [3B1141[13]
handling. Do not eat, drink, or
smoke when using this

product.

Store in a well-ventilated
place. Keep container tightly

Storage closed. Store at ambient [3114]
temperature in a dry place.

Store locked up.

| Incompatible Materials | Strong oxidizing agents, strong acids, strong bases. |[3] |

Conclusion

5-Bromo-2-nitropyridine is a high-value chemical intermediate with demonstrated importance
in the pharmaceutical industry. Its utility as a precursor for the anti-cancer drug Pazopanib and
a range of kinase inhibitors highlights its significance in modern medicinal chemistry. While it
presents manageable handling hazards, adherence to established safety protocols allows for
its effective and safe use in research and large-scale production. The synthetic routes are well-
documented, providing reliable methods for its preparation to meet the demands of drug
discovery and development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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